N-[4-(2-oxo-1-pyrrolidinyl)benzyl]-N'-propylurea

• IUPAC Name: 1-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]-3-propylurea
• InChI: InChI=1S/C15H21N3O2/c1-2-9-16-15(20)17-11-12-5-7-13(8-6-12)18-10-3-4-14(18)19/h5-8H,2-4,9-11H2,1H3,(H2,16,17,20)
• InChI Key: RRQGIGGRAAZBTI-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NCC1=CC=C(C=C1)N2CCCC2=O
• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol

Description

N-[4-(2-oxo-1-pyrrolidinyl)benzyl]-N'-propylurea, also known as PNU-282987, is a selective agonist for the α7 nicotinic acetylcholine receptor (nAChR). It is a synthetic compound that has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-[4-(2-oxo-1-pyrrolidinyl)benzyl]-N'-propylurea acts as a selective agonist for the α7 nAChR, which is a ligand-gated ion channel that is widely distributed in the central nervous system. Activation of the α7 nAChR leads to the influx of calcium ions into the cell, which triggers various downstream signaling pathways. These pathways are involved in synaptic plasticity, neurotransmitter release, and neuroprotection.
Biochemical and Physiological Effects
N-[4-(2-oxo-1-pyrrolidinyl)benzyl]-N'-propylurea has been shown to enhance synaptic plasticity and improve memory consolidation in animal models. It has also been found to reduce inflammation and oxidative stress, which are implicated in various neurological and psychiatric disorders. Additionally, N-[4-(2-oxo-1-pyrrolidinyl)benzyl]-N'-propylurea has been shown to increase the release of various neurotransmitters, including acetylcholine, dopamine, and serotonin.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(2-oxo-1-pyrrolidinyl)benzyl]-N'-propylurea is its selectivity for the α7 nAChR, which allows for more precise targeting of this receptor. This can be particularly useful in studying the role of the α7 nAChR in various neurological and psychiatric disorders. However, one limitation of N-[4-(2-oxo-1-pyrrolidinyl)benzyl]-N'-propylurea is its relatively short half-life, which may require frequent dosing in animal experiments.

Future Directions

There are several future directions for research on N-[4-(2-oxo-1-pyrrolidinyl)benzyl]-N'-propylurea. One area of interest is its potential in treating cognitive deficits associated with aging and neurodegenerative diseases. Another area of interest is its potential in treating addiction and substance abuse disorders, as the α7 nAChR has been implicated in these conditions. Additionally, further studies are needed to investigate the safety and efficacy of N-[4-(2-oxo-1-pyrrolidinyl)benzyl]-N'-propylurea in human clinical trials.

Scientific Research Applications

N-[4-(2-oxo-1-pyrrolidinyl)benzyl]-N'-propylurea has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to improve cognitive function, enhance memory consolidation, and reduce anxiety and depression-like behaviors in animal models. It has also been investigated for its potential in treating schizophrenia, Alzheimer's disease, and Parkinson's disease.